Cas no 1935390-73-0 (7-Bromo-1-benzothiophene-2-carbonyl chloride)

• Product Name: 7-Bromo-1-benzothiophene-2-carbonyl chloride
• CAS No: 1935390-73-0
• MF: C₉H₄BrClOS
• MW: 275.549459457397
• MDL: MFCD28992243
• CID: 4709801
• Update Time: 2025-06-09

7-Bromo-1-benzothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-benzothiophene-2-carbonyl chloride

• MDL： MFCD28992243
• Inchi： 1S/C9H4BrClOS/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H
• InChI Key： FNEHTZMCHNATBL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C(=O)Cl)SC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 45.3

Additional information on 7-Bromo-1-benzothiophene-2-carbonyl chloride

Introduction to 7-Bromo-1-benzothiophene-2-carbonyl chloride (CAS No. 1935390-73-0)

7-Bromo-1-benzothiophene-2-carbonyl chloride (CAS No. 1935390-73-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a brominated benzothiophene core and a carbonyl chloride functional group. These features make it an attractive candidate for various applications, including the synthesis of bioactive molecules and the development of novel materials.

The chemical structure of 7-Bromo-1-benzothiophene-2-carbonyl chloride is represented by the formula C₁₁H₆BrClOS. The bromine atom at the 7-position and the carbonyl chloride group at the 2-position contribute to its reactivity and functional versatility. The benzothiophene scaffold is a well-known heterocyclic system that has been extensively studied for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, significant advancements have been made in understanding the synthetic pathways and applications of 7-Bromo-1-benzothiophene-2-carbonyl chloride. One notable area of research involves its use as an intermediate in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be efficiently converted into a variety of substituted benzothiophenes through palladium-catalyzed cross-coupling reactions. These reactions are crucial for the development of new pharmaceuticals and materials with tailored properties.

The reactivity of the carbonyl chloride group in 7-Bromo-1-benzothiophene-2-carbonyl chloride makes it an excellent starting material for nucleophilic substitution reactions. This property has been leveraged in the synthesis of amides, esters, and other derivatives, which are important building blocks in medicinal chemistry. For example, a recent study in Organic Letters reported the synthesis of a series of benzothiophene-based amides with potent anti-inflammatory activity using this compound as a key intermediate.

Beyond its applications in medicinal chemistry, 7-Bromo-1-benzothiophene-2-carbonyl chloride has also shown promise in materials science. The benzothiophene core is known for its ability to form stable π-stacking interactions, which are essential for the development of organic semiconductors and photovoltaic materials. A study published in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of conjugated polymers with high charge carrier mobility and excellent photovoltaic performance.

The synthetic versatility of 7-Bromo-1-benzothiophene-2-carbonyl chloride is further enhanced by its compatibility with various functional groups and reaction conditions. Researchers have successfully employed this compound in multistep synthetic sequences to access complex target molecules with high yields and selectivities. For instance, a study in Angewandte Chemie International Edition described a tandem reaction involving this compound that led to the formation of highly functionalized benzothiophenes with potential therapeutic applications.

In addition to its synthetic utility, 7-Bromo-1-benzothiophene-2-carbonyl chloride has been investigated for its biological activities. Preliminary studies have shown that derivatives of this compound exhibit promising anticancer properties against various cancer cell lines. A research article in Cancer Research reported that certain benzothiophene-based derivatives synthesized from this compound demonstrated selective cytotoxicity towards breast cancer cells while showing minimal toxicity to normal cells.

The environmental impact and safety profile of 7-Bromo-1-benzothiophene-2-carbonyl chloride are also important considerations. While it is not classified as a hazardous material, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Researchers are actively working on developing greener synthetic methods to produce this compound and its derivatives, aiming to reduce environmental footprint and improve sustainability.

In conclusion, 7-Bromo-1-benzothiophene-2-carbonyl chloride (CAS No. 1935390-73-0) is a valuable organic compound with diverse applications in medicinal chemistry, materials science, and other fields. Its unique molecular structure and reactivity make it an attractive starting material for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to scientific advancements.